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Compound of Interest

Compound Name: 2,4-Dimethoxy-1,3,5-triazine

Cat. No.: B185806 Get Quote

Technical Support Center: 2,4-Dimethoxy-1,3,5-
triazine
This guide provides essential safety and handling information for 2,4-Dimethoxy-1,3,5-triazine
(CAS No. 1898-72-2). Researchers, scientists, and drug development professionals should

consult the specific Safety Data Sheet (SDS) provided by their supplier for comprehensive

details. The following information is compiled from available data and should be used as a

supplementary resource.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary hazards associated with 2,4-Dimethoxy-1,3,5-triazine?

Based on available data for closely related triazine compounds, 2,4-Dimethoxy-1,3,5-triazine
is expected to cause skin and serious eye irritation.[1] Inhalation of dust may cause respiratory

irritation.[2] Always handle this compound with appropriate personal protective equipment

(PPE).

Q2: What personal protective equipment (PPE) is required when handling this compound?

Eye Protection: Wear chemical safety goggles or a face shield.
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Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to

use.

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[3]

Respiratory Protection: If dust is generated, use a NIOSH-approved dust respirator.

Q3: How should I properly store 2,4-Dimethoxy-1,3,5-triazine?

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Keep it away from incompatible materials such as strong oxidizing agents.

Q4: What should I do in case of accidental skin or eye contact?

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4]

Q5: What is the appropriate first aid response for inhalation or ingestion?

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Q6: How should I handle a small spill of 2,4-Dimethoxy-1,3,5-triazine in the lab?

For a small spill, wear appropriate PPE, avoid generating dust, and sweep up the material.

Place it into a suitable, closed container for disposal. Clean the spill area with soap and water.

Q7: What materials are incompatible with 2,4-Dimethoxy-1,3,5-triazine?

Avoid contact with strong oxidizing agents.
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Q8: What are the known toxicological effects?

The toxicological properties of 2,4-Dimethoxy-1,3,5-triazine have not been fully investigated.

[5] However, related triazine compounds are known to cause skin, eye, and respiratory

irritation.[1][2]

Quantitative Data Summary
Property Value Reference

Molecular Formula C5H7N3O2 [1][6]

Molecular Weight 141.13 g/mol [1][6]

Appearance
White to off-white crystalline

powder

Melting Point 57.0 to 61.0 °C

Solubility Soluble in Methanol

Storage Temperature
Room Temperature (sealed in

dry conditions)

Experimental Workflow & Hazard Visualization
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Figure 1: Spill Response Workflow for 2,4-Dimethoxy-1,3,5-triazine
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Caption: Figure 1: Spill Response Workflow for 2,4-Dimethoxy-1,3,5-triazine.
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Figure 2: Hazard Profile of 2,4-Dimethoxy-1,3,5-triazine
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Caption: Figure 2: Hazard Profile of 2,4-Dimethoxy-1,3,5-triazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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